N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide

• Molecular Formula: C15H14N2O2S
• Molecular Weight: 286.4 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C15H14N2O2S/c1-10-7-8-13(11(2)9-10)16-15-12-5-3-4-6-14(12)20(18,19)17-15/h3-9H,1-2H3,(H,16,17)
• InChI Key: UWYAKOFMVFCJJA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC2=NS(=O)(=O)C3=CC=CC=C32)C

Description

N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide, also known as DMTS, is a compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of benzothiazole derivatives and is known to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide is not well understood. However, it is believed to act by inhibiting the activity of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to form bicarbonate, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and to have antiviral and antibacterial activities. This compound has also been shown to have a potent inhibitory effect on the activity of carbonic anhydrase, which is involved in various physiological processes such as acid-base balance, respiration, and bone resorption.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in scientific research. However, there are also some limitations to its use. This compound is known to be cytotoxic at high concentrations, which may limit its use in certain experiments. Additionally, the mechanism of action of this compound is not well understood, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide. One area of research could focus on the development of more potent and selective inhibitors of carbonic anhydrase. Another area of research could focus on the development of new applications for this compound, such as in the treatment of viral infections or bacterial infections. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
In conclusion, this compound is a compound that has been extensively studied for its potential applications in scientific research. It has been shown to exhibit antitumor, antiviral, and antibacterial activities, and to have a potent inhibitory effect on the activity of carbonic anhydrase. While there are limitations to its use, this compound has several advantages for lab experiments and has several potential future directions for research.

Synthesis Methods

N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide can be synthesized in a few steps from commercially available starting materials. The synthesis involves the reaction of 2,4-dimethylphenylamine with 2-chlorobenzothiazole followed by oxidation with hydrogen peroxide to yield this compound. The purity of the compound can be enhanced by recrystallization from suitable solvents.

Scientific Research Applications

N-(2,4-dimethylphenyl)-1,2-benzothiazol-3-amine 1,1-dioxide has been studied for its potential applications in various scientific research fields including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antitumor, antiviral, and antibacterial activities. This compound has also been reported to have a potent inhibitory effect on the enzyme carbonic anhydrase, which is involved in various physiological processes.